Thiophene-3-carbothioamide
Overview
Description
Thiophene-3-carbothioamide is a useful research compound. Its molecular formula is C5H5NS2 and its molecular weight is 143.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Thiophene-3-carbothioamide and its derivatives have been extensively studied for their synthesis and chemical properties. For instance, Jagodziński et al. (1986) explored the synthesis of thiophenecarbothioamides using a Friedel-Crafts reaction, contributing to the fundamental understanding of thiophene chemistry (Jagodziński, Jagodzińska, & Jabłoński, 1986). In a more recent study, Uzun (2022) synthesized specific carbothioamide derivatives and investigated their properties using techniques like X-ray diffraction and computational chemistry, demonstrating the versatility of thiophene-based compounds (Uzun, 2022).
Applications in Electronics and Material Science
The application of thiophene derivatives in electronics and material science is noteworthy. For example, Barbarella et al. (2005) discussed the role of thiophene-based materials in the fabrication of electronic and optoelectronic devices, highlighting their importance in this rapidly growing field (Barbarella, Melucci, & Sotgiu, 2005). Additionally, Xia et al. (2015) examined thiophene derivatives as functional additives in lithium-ion batteries, emphasizing their potential in enhancing the performance of high-voltage operations (Xia, Xia, & Liu, 2015).
Potential Biological and Pharmacological Activities
Thiophene derivatives have been explored for their potential biological and pharmacological activities. Shah and Verma (2018) provided an overview of the therapeutic importance of synthetic thiophene, noting its wide range of properties including anti-inflammatory, anti-psychotic, and anti-cancer activities (Shah & Verma, 2018). This highlights the significance of this compound in medicinal chemistry research.
Mechanism of Action
Target of Action
Thiophene-3-carbothioamide is a compound that has been studied for its potential biological activities . The primary target of this compound is the epidermal growth factor receptor tyrosine kinase domain (EGFR TK) protein . This protein plays a crucial role in the regulation of cell growth and differentiation.
Mode of Action
This compound interacts with its target, the EGFR TK protein, by inhibiting its activity . This interaction is suggested through docking studies that assessed their binding scores and modes . The inhibition of EGFR TK protein can lead to a decrease in the abnormal growth of cells, which is a characteristic feature of cancer.
Result of Action
The molecular and cellular effects of this compound’s action are primarily its inhibitory effects on the EGFR TK protein. This inhibition can lead to a decrease in cell growth and survival, particularly in cancer cells where EGFR TK is often overexpressed .
Safety and Hazards
Future Directions
Thiophene-3-carbothioamide and its derivatives have shown promising results in various fields, particularly in medicinal chemistry. They have potential as anticancer agents and are also being studied for their anti-inflammatory properties . Future research will likely focus on improving the synthesis process, exploring other potential biological activities, and developing more potent pharmaceutical agents based on this compound .
Properties
IUPAC Name |
thiophene-3-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NS2/c6-5(7)4-1-2-8-3-4/h1-3H,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFPMDKHZYQALNQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70370520 |
Source
|
| Record name | thiophene-3-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70370520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
24044-76-6 |
Source
|
| Record name | thiophene-3-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70370520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-[2-Hydroxy-3-(2-methoxy-4-propanoylphenoxy)propoxy]-3-methoxyphenyl]propan-1-one](/img/structure/B1301924.png)
